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Compound of Interest

Compound Name: 5-Heptenoic acid

Cat. No.: B097046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 5-heptenoic acid. Due to the limited availability of direct experimental data for this specific

unsaturated carboxylic acid, this document also presents data for its saturated analogue, n-

heptanoic acid, for comparative purposes. Furthermore, it details the established experimental

protocols for determining key thermochemical properties such as enthalpy of formation,

entropy, and heat capacity.

Data Presentation
A thorough search of scientific literature and databases reveals a lack of readily available,

experimentally determined thermochemical data specifically for 5-heptenoic acid. However,

data for its saturated counterpart, n-heptanoic acid, is well-documented and provides a useful

reference.

Table 1: Thermochemical Data for n-Heptanoic Acid (Saturated Analogue)
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Property Symbol State Value Units
Reference(s
)

Enthalpy of

Formation
ΔfH° Liquid

-611.49 ±

0.59
kJ/mol [1]

Gas -539.5 ± 1.6 kJ/mol [1]

Standard

Entropy
S° Liquid 337.8 ± 1.7 J/mol·K [2]

Heat

Capacity

(Constant

Pressure)

Cp Liquid 255.4 ± 1.3 J/mol·K [2]

Enthalpy of

Vaporization
ΔvapH° 72. ± 1.5 kJ/mol [1]

Enthalpy of

Fusion
ΔfusH 22.0 ± 0.4 kJ/mol [3]

Note: The data presented above is for n-heptanoic acid (C7H14O2), the fully saturated

analogue of 5-heptenoic acid (C7H12O2). The presence of a double bond in 5-heptenoic
acid will influence its thermochemical properties. For instance, the enthalpy of formation is

expected to be less negative (more positive) than that of the corresponding saturated acid.

While direct experimental values for 5-heptenoic acid are not available in the searched

literature, computational chemistry methods can provide estimations. Techniques such as the

G3MP2 method have been shown to be in excellent agreement with experimental results for

unsaturated esters of carboxylic acids and could be applied to 5-heptenoic acid for reliable

theoretical predictions.[4]

Experimental Protocols
The determination of thermochemical data for a liquid organic compound like 5-heptenoic acid
involves several key experimental techniques.

Enthalpy of Formation (ΔfH°)
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The standard enthalpy of formation of a liquid organic compound is typically determined

indirectly through combustion calorimetry.

Combustion Calorimetry:

Principle: The substance is completely combusted in a high-pressure oxygen atmosphere

within a bomb calorimeter. The heat released during the combustion (enthalpy of

combustion, ΔcH°) is measured by observing the temperature change of the surrounding

water bath.

Procedure:

1. A precisely weighed sample of 5-heptenoic acid is placed in a crucible inside a

combustion bomb.

2. The bomb is sealed and pressurized with pure oxygen.

3. The bomb is placed in a calorimeter containing a known mass of water.

4. The initial temperature of the water is recorded.

5. The sample is ignited electrically.

6. The final temperature of the water is recorded after thermal equilibrium is reached.

7. The enthalpy of combustion is calculated from the temperature rise and the heat

capacity of the calorimeter system.

Calculation of ΔfH°: The standard enthalpy of formation is then calculated using Hess's

Law, from the experimentally determined enthalpy of combustion and the known standard

enthalpies of formation of the combustion products (CO2 and H2O).

Heat Capacity (Cp)
The heat capacity of a liquid can be measured using various calorimetric techniques, with

Differential Scanning Calorimetry (DSC) being a common and accurate method.[5]

Differential Scanning Calorimetry (DSC):
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Principle: DSC measures the difference in heat flow required to increase the temperature

of a sample and a reference.[5]

Procedure:

1. A small, accurately weighed sample of 5-heptenoic acid is hermetically sealed in a

sample pan. An empty pan is used as a reference.

2. The sample and reference pans are placed in the DSC cell.

3. The cell is heated at a constant rate over the desired temperature range.

4. The differential heat flow between the sample and the reference is recorded as a

function of temperature.

5. The heat capacity is calculated by comparing the heat flow signal of the sample to that

of a known standard (e.g., sapphire) under the same conditions.[5]

Standard Entropy (S°)
The absolute entropy of a substance is determined from heat capacity measurements from

near absolute zero to the desired temperature.

Calorimetric Measurement from Low Temperature:

Principle: Based on the third law of thermodynamics, the entropy of a perfect crystal at

absolute zero is zero. The entropy at a given temperature is calculated by integrating the

heat capacity divided by the temperature (Cp/T) from 0 K to that temperature, accounting

for the entropy changes at any phase transitions.[6]

Procedure:

1. The heat capacity of 5-heptenoic acid is measured using an adiabatic calorimeter from

a very low temperature (e.g., near 0 K) up to the temperature of interest.

2. If any phase transitions (e.g., melting) occur, the enthalpy of that transition is measured.
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Calculation: The standard entropy is calculated using the following equation: S°(T) = ∫(from

0 to T) (Cp/T) dT + ΔtrsS° where ΔtrsS° is the entropy of any phase transition occurring

below the temperature T.

Mandatory Visualization
The following diagram illustrates a general experimental workflow for the determination of the

key thermochemical properties of a liquid organic acid like 5-heptenoic acid.
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Caption: Experimental workflow for thermochemical data determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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